(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine structure elucidation
(1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine structure elucidation
An In-depth Technical Guide to the Structural Elucidation of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine
Foreword: The Significance of Chiral Vicinal Diamines
In the landscape of modern organic synthesis and medicinal chemistry, chiral 1,2-diamines represent a cornerstone of molecular design. Their C₂-symmetric scaffold is prevalent in numerous privileged ligands for asymmetric catalysis and as key structural motifs in pharmacologically active compounds.[1][2][3][4] (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is a member of this vital class of molecules. Its utility as a precursor to sophisticated phosphine ligands (e.g., DIPAMP analogues) and its role as a chiral building block necessitates a rigorous and unambiguous determination of its three-dimensional structure.
This guide provides a comprehensive, field-proven framework for the complete structural elucidation of this target molecule. We will move beyond a simple recitation of analytical techniques, instead focusing on the strategic integration of spectroscopic and crystallographic data to build a self-validating and irrefutable structural assignment. The narrative follows a logical progression from establishing basic connectivity to defining relative and, ultimately, absolute stereochemistry.
Molecular Architecture: An Overview
The fundamental task is to confirm the constitution and configuration of the structure shown below. The molecule possesses C₂ symmetry, two stereogenic centers at C1 and C2, two primary amine functionalities, and two ortho-methoxyphenyl substituents. This inherent symmetry is a key feature that simplifies spectroscopic analysis while simultaneously demanding precise stereochemical assignment.
Caption: 2D representation highlighting the key functional groups and stereocenters.
The Elucidation Workflow: A Strategic Blueprint
A robust structural elucidation is not a linear process but an integrated workflow where each piece of data corroborates the others. The overall strategy is designed to systematically deconstruct the molecular puzzle, from its atomic composition to its precise spatial arrangement.
Caption: Integrated workflow for the structural elucidation of a chiral molecule.
Spectroscopic Foundation: Determining Connectivity
Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Experience: NMR spectroscopy is the most powerful tool for determining the precise connectivity of a molecule in solution. For (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine, the molecule's C₂ symmetry is a critical simplifying feature. We expect to see only one set of signals for the methoxyphenyl group and only one signal for the methine proton, the amine protons, and the methoxy group, halving the complexity of the spectrum and providing an immediate check on isomeric purity.
Predicted ¹H and ¹³C NMR Data: The following table summarizes the expected NMR signals. The exact chemical shifts can vary based on the solvent and concentration, but the multiplicity and integration will be definitive.
| Assignment | ¹H NMR (Predicted) | ¹³C NMR (Predicted) | Justification |
| -OCH₃ | ~3.8 ppm (s, 6H) | ~55 ppm | Singlet, integrates to 6 protons due to symmetry. |
| CH -NH₂ | ~4.0 ppm (s, 2H) | ~60 ppm | Methine proton on the ethylenediamine backbone. Appears as a singlet due to symmetry. |
| -NH₂ | ~1.5-2.5 ppm (br s, 4H) | N/A | Broad singlet, integrates to 4 protons. Position is solvent-dependent and may exchange with D₂O. |
| Ar-H | 6.8-7.3 ppm (m, 8H) | 110-130 ppm | Complex multiplet pattern for the 4 unique aromatic protons on each ring. |
| Ar-C -O | N/A | ~157 ppm | Quaternary carbon attached to the methoxy group. |
| Ar-C -CH | N/A | ~130 ppm | Quaternary carbon attached to the diamine backbone. |
Experimental Protocol: NMR Data Acquisition
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Sample Preparation: Dissolve ~10-15 mg of the purified diamine in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; CDCl₃ is standard, but DMSO-d₆ can be useful for resolving amine and hydroxyl protons.
-
Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0.00 ppm).
-
¹H NMR Acquisition: Acquire a standard proton spectrum on a 400 MHz or higher spectrometer. Ensure adequate signal-to-noise with a sufficient number of scans (typically 16-32).
-
¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more) is required.
-
2D NMR Experiments:
-
COSY (Correlation Spectroscopy): This experiment identifies proton-proton coupling networks. It is used to confirm the connectivity within the aromatic spin systems.
-
HSQC (Heteronuclear Single Quantum Coherence): This experiment maps each proton to its directly attached carbon atom, allowing for unambiguous assignment of the protonated carbons in the ¹³C spectrum.
-
HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals 2- and 3-bond correlations between protons and carbons. This is crucial for confirming the connection of the methoxyphenyl ring to the diamine backbone via correlation from the methine proton to the aromatic quaternary carbon.
-
Mass Spectrometry (MS)
Expertise & Experience: High-Resolution Mass Spectrometry (HRMS) provides an exact mass measurement, which is indispensable for confirming the elemental composition and, by extension, the molecular formula. This technique acts as a primary validation of the compound's identity. Electrospray ionization (ESI) is the preferred method for this class of polar, non-volatile compounds.
Expected Fragmentation: The molecular ion [M+H]⁺ is expected to be the base peak. Key fragmentation pathways would likely involve the benzylic cleavage of the C1-C2 bond, leading to a prominent fragment ion.
Data Presentation: HRMS Results
| Parameter | Value |
| Molecular Formula | C₁₆H₂₀N₂O₂ |
| Calculated Mass [M+H]⁺ | 273.1598 Da |
| Observed Mass [M+H]⁺ | 273.1596 Da (Example) |
| Mass Error | < 5 ppm |
| Major Fragment (m/z) | ~136 (C₈H₁₀NO)⁺ |
Experimental Protocol: ESI-TOF HRMS
-
Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.
-
Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).
-
Ionization: Use positive ion mode ESI to generate the protonated molecular ion [M+H]⁺.
-
Mass Analysis: Acquire the mass spectrum using a Time-of-Flight (TOF) or Orbitrap mass analyzer, ensuring calibration with a known standard to achieve high mass accuracy (< 5 ppm).
-
Tandem MS (MS/MS): Isolate the [M+H]⁺ ion and subject it to collision-induced dissociation (CID) to generate fragment ions, which helps confirm the proposed structure.[5]
The Definitive Proof: Absolute Stereochemistry
While NMR and MS establish the what and where of atomic connections, they cannot differentiate between the (1R,2R) enantiomer and its (1S,2S) mirror image. This distinction is paramount and requires techniques sensitive to chirality.
Single-Crystal X-ray Diffraction
Trustworthiness: X-ray crystallography is the unequivocal "gold standard" for determining the three-dimensional structure of a molecule in the solid state.[6] It provides a direct visualization of the atomic arrangement, bond lengths, bond angles, and, crucially, the absolute configuration.
Causality (The Basis of Assignment): The determination of absolute configuration is possible due to the phenomenon of anomalous dispersion. When X-rays interact with the electron clouds of atoms, a small phase shift occurs. By carefully measuring the intensities of Friedel pairs (reflections h,k,l and -h,-k,-l), which are sensitive to this phase shift, the absolute spatial arrangement can be determined. The Flack parameter is a refined value that should converge to 0 for the correct enantiomer.[7][8]
Experimental Protocol: X-ray Crystallography
-
Crystal Growth: The most critical and often challenging step. Grow single crystals of high quality by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution. A range of solvents should be screened (e.g., ethanol, ethyl acetate, hexane mixtures).
-
Crystal Mounting: Select a suitable, defect-free crystal and mount it on a goniometer head.
-
Data Collection: Place the crystal in a cold stream (typically 100 K) to minimize thermal motion and collect diffraction data using a diffractometer equipped with a Mo or Cu X-ray source.
-
Structure Solution & Refinement: Process the diffraction data to obtain a set of structure factors. Solve the structure using direct methods or Patterson methods to locate the atoms. Refine the structural model against the experimental data until convergence is reached and the Flack parameter is close to zero.
Chiroptical Spectroscopy: Circular Dichroism (CD)
Expertise & Experience: Circular Dichroism (CD) spectroscopy is a powerful, non-destructive technique that provides stereochemical information for chiral molecules in solution.[9][10] It measures the differential absorption of left- and right-circularly polarized light by chromophores within the molecule. The resulting CD spectrum is unique to a specific enantiomer, appearing as a mirror image for its counterpart.[9]
Causality (The Basis of Assignment): The two methoxyphenyl groups in the molecule act as interacting chromophores. According to exciton coupling theory, the spatial arrangement of these chromophores will cause a splitting of the electronic transition into two components, resulting in a characteristic bisignate (positive and negative) CD signal, known as a Cotton effect.[11][12] The sign of this couplet is directly correlated to the dihedral angle between the chromophores and thus to the absolute configuration of the stereocenters.
Experimental Protocol: CD Spectroscopy
-
Sample Preparation: Prepare a dilute solution of the diamine in a UV-transparent solvent (e.g., methanol, acetonitrile, or chloroform). The concentration must be carefully chosen to keep the absorbance within the linear range of the instrument (typically A < 1).
-
Blank Spectrum: Record a baseline spectrum of the solvent in the same cuvette.
-
Sample Spectrum: Acquire the CD spectrum of the sample over the relevant UV wavelength range (e.g., 200-350 nm) to capture the aromatic transitions.
-
Data Analysis: Subtract the blank spectrum from the sample spectrum. The resulting spectrum can be compared to that of a known standard or to a theoretically predicted spectrum from Time-Dependent Density Functional Theory (TD-DFT) calculations to assign the absolute configuration.
Conclusion: A Unified Structural Verdict
The complete elucidation of (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine is achieved not by a single technique but by the convergence of evidence from a suite of orthogonal analytical methods. HRMS confirms the elemental formula. A full suite of 1D and 2D NMR experiments establishes the atomic connectivity and confirms the C₂-symmetric constitution. Finally, the absolute (1R,2R) configuration is unambiguously determined by single-crystal X-ray diffraction and corroborated in solution by Circular Dichroism. This rigorous, multi-faceted approach ensures the highest level of scientific integrity and provides the trustworthy, foundational data required for its application in catalysis and drug development.
Caption: Synergy of analytical techniques for complete structure validation.
References
- Hassan, D. S., Thanzeel, F. Y., & Wolf, C. (n.d.). Stereochemical Analysis of Chiral Amines, Diamines and Amino Alcohols: Practical Chiroptical Sensing Based on Dynamic Covalent Chemistry.
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- SYNTHESIS-OF-CHIRAL-1-5-DIAMINES-DERIVED-FROM-R--CAMPHOR.pdf. (n.d.). ResearchGate.
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- Circular Dichroism of Chromium(III) Complexes. IX. Circular Dichroism Spectra and Stereochemistry of Dinitritobis(diamine)chromium(III) Complexes. (n.d.). Bulletin of the Chemical Society of Japan, Oxford Academic.
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- Catalytic asymmetric synthesis of 1,2-diamines. (2024, July 11). Chemical Society Reviews (RSC Publishing).
- Catalytic asymmetric synthesis of 1,2-diamines. (2024, July 11). Universidad de Alicante.
- Catalytic asymmetric synthesis of 1,2-diamines. (2024, July 11). ResearchGate.
- Catalytic asymmetric synthesis of 1,2-diamines. (2024, July 29). PubMed.
- (R,R)-DIPAMP 95 55739-58-7. (n.d.). Sigma-Aldrich.
- Synthesis and yields of 1,2-substituted ethane-1,2-diamines 1a–1c. (a).... (n.d.). ResearchGate.
- (PDF) Synthesis and X-Ray Crystallographic Analysis of Some 1,6-Dihydro-1,2,4,5-tetrazines. (2025, August 7). ResearchGate.
- X-ray Crystallography of 2-Oxetanemethanamine Derivatives: A Comparative Guide. (n.d.). Benchchem.
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